Cas no 2171260-15-2 (4-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2,2-dimethylbutanoic acid)

• Product Name: 4-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2,2-dimethylbutanoic acid
• CAS No: 2171260-15-2
• MF: C₂₅H₃₀N₂O₅
• MW: 438.516107082367
• CID: 6448094
• PubChem ID: 165818087
• Update Time: 2025-08-05

4-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2,2-dimethylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2,2-dimethylbutanoic acid
• 2171260-15-2
• EN300-1549025
• 4-[(3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]-2,2-dimethylbutanoic acid

• Inchi： 1S/C25H30N2O5/c1-16(14-22(28)26-13-12-25(2,3)23(29)30)27-24(31)32-15-21-19-10-6-4-8-17(19)18-9-5-7-11-20(18)21/h4-11,16,21H,12-15H2,1-3H3,(H,26,28)(H,27,31)(H,29,30)/t16-/m1/s1
• InChI Key： FHTNDYYGWIKGQP-MRXNPFEDSA-N
• SMILES： O(C(N[C@H](C)CC(NCCC(C(=O)O)(C)C)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 438.21547206g/mol
• Monoisotopic Mass: 438.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 10
• Complexity: 657
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 105Ų

Additional information on 4-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2,2-dimethylbutanoic acid

4-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2,2-dimethylbutanoic Acid: A Comprehensive Overview

The compound with CAS No 2171260-15-2, commonly referred to as 4-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2,2-dimethylbutanoic acid, is a highly specialized molecule that has garnered significant attention in the fields of organic chemistry and biotechnology. This compound is notable for its complex structure and its potential applications in drug discovery and peptide synthesis. The 9H-fluorenyl group plays a pivotal role in its chemical properties, particularly in terms of stability and reactivity.

Recent studies have highlighted the importance of methoxycarbonyl amino groups in enhancing the bioavailability of certain compounds. The presence of this functional group in our compound suggests that it may exhibit favorable pharmacokinetic profiles, making it a promising candidate for therapeutic applications. Researchers have also explored the stereochemistry of the molecule, with the R configuration at the 3rd position being critical for its biological activity. This stereochemical specificity is a key factor in determining the compound's efficacy in targeting specific biological pathways.

The synthesis of this compound involves a multi-step process that combines advanced organic synthesis techniques. The use of fluorenylmethyloxycarbonyl (Fmoc) protecting groups is a hallmark of this synthesis, ensuring precise control over the molecule's structure. Recent advancements in catalytic asymmetric synthesis have further refined the production process, enabling higher yields and greater purity. These improvements have made the compound more accessible for research and development purposes.

In terms of applications, this compound has shown potential in peptide synthesis as an amino acid derivative. Its ability to act as a building block for more complex molecules has been leveraged in the creation of bioactive peptides with tailored functionalities. Moreover, its compatibility with solid-phase synthesis techniques has made it a valuable tool in modern drug discovery pipelines.

Recent research has also explored the use of this compound in targeted drug delivery systems. The Fmoc group has been utilized as a protective moiety that can be selectively removed under specific conditions, enabling controlled release of bioactive agents. This property opens up new avenues for developing drugs with enhanced specificity and reduced side effects.

From an analytical standpoint, the compound's structure has been thoroughly characterized using advanced spectroscopic techniques such as NMR and mass spectrometry. These analyses have provided insights into its conformational flexibility and intermolecular interactions, which are crucial for understanding its behavior in biological systems.

In conclusion, 4-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2,2-dimethylbutanoic acid represents a significant advancement in chemical synthesis and biotechnology. Its unique structure and functional groups make it a versatile tool for researchers across various disciplines. As ongoing studies continue to uncover its full potential, this compound is poised to play a critical role in the development of innovative therapeutic agents and biomolecules.